![molecular formula C14H9Cl2FO2 B1596358 5-Chloro-2-[(2-chloro-6-fluorobenzyl)oxy]benzaldehyde CAS No. 667436-65-9](/img/structure/B1596358.png)
5-Chloro-2-[(2-chloro-6-fluorobenzyl)oxy]benzaldehyde
Overview
Description
5-Chloro-2-[(2-chloro-6-fluorobenzyl)oxy]benzaldehyde is a chemical compound with the molecular formula C14H9Cl2FO2 . It has a molecular weight of 299.1 g/mol . The IUPAC name for this compound is 5-chloro-2-[(2-chloro-6-fluorophenyl)methoxy]benzaldehyde .
Molecular Structure Analysis
The InChI code for 5-Chloro-2-[(2-chloro-6-fluorobenzyl)oxy]benzaldehyde is 1S/C14H9Cl2FO2/c15-10-4-5-14(9(6-10)7-18)19-8-11-12(16)2-1-3-13(11)17/h1-7H,8H2 . The canonical SMILES representation is C1=CC(=C(C(=C1)Cl)COC2=C(C=C(C=C2)Cl)C=O)F .Physical And Chemical Properties Analysis
5-Chloro-2-[(2-chloro-6-fluorobenzyl)oxy]benzaldehyde has several computed properties. It has a XLogP3-AA value of 4.2, indicating its lipophilicity . It has no hydrogen bond donors and has 3 hydrogen bond acceptors . The compound has 4 rotatable bonds . The topological polar surface area is 26.3 Ų . The compound has a complexity of 303 .Scientific Research Applications
- Application : It plays a crucial role in the production of antiseptics such as dicloxacillin and flucloxacillin . These antibiotics are used to treat bacterial infections.
- Application : Researchers employ it during the synthesis of various compounds. For instance, it’s involved in the preparation of 2-chloro-6-fluorobenzylamine, a building block for other molecules .
Antibiotic Synthesis
Chemical Reagent
Resonance-Stabilized Carbocations
properties
IUPAC Name |
5-chloro-2-[(2-chloro-6-fluorophenyl)methoxy]benzaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H9Cl2FO2/c15-10-4-5-14(9(6-10)7-18)19-8-11-12(16)2-1-3-13(11)17/h1-7H,8H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PAIPYSISPLQMSJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)Cl)COC2=C(C=C(C=C2)Cl)C=O)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H9Cl2FO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70358409 |
Source
|
| Record name | 5-chloro-2-[(2-chloro-6-fluorobenzyl)oxy]benzaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70358409 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
299.1 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Chloro-2-[(2-chloro-6-fluorobenzyl)oxy]benzaldehyde | |
CAS RN |
667436-65-9 |
Source
|
| Record name | 5-chloro-2-[(2-chloro-6-fluorobenzyl)oxy]benzaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70358409 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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